molecular formula C18H14O2 B8793748 (4-Methoxyphenyl)(naphthalen-2-yl)methanone CAS No. 39070-97-8

(4-Methoxyphenyl)(naphthalen-2-yl)methanone

Cat. No. B8793748
CAS RN: 39070-97-8
M. Wt: 262.3 g/mol
InChI Key: NNXQMTKVUIFOIV-UHFFFAOYSA-N
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Description

(4-Methoxyphenyl)(naphthalen-2-yl)methanone is a useful research compound. Its molecular formula is C18H14O2 and its molecular weight is 262.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Methoxyphenyl)(naphthalen-2-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Methoxyphenyl)(naphthalen-2-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

39070-97-8

Product Name

(4-Methoxyphenyl)(naphthalen-2-yl)methanone

Molecular Formula

C18H14O2

Molecular Weight

262.3 g/mol

IUPAC Name

(4-methoxyphenyl)-naphthalen-2-ylmethanone

InChI

InChI=1S/C18H14O2/c1-20-17-10-8-14(9-11-17)18(19)16-7-6-13-4-2-3-5-15(13)12-16/h2-12H,1H3

InChI Key

NNXQMTKVUIFOIV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=CC3=CC=CC=C3C=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To commercially available nitromethane (10 ml) were added commercially available anisole (1.081 g), commercially available 2-naphthoyl chloride (1.906 g) and commercially available ytterbium(III) trifluoromethanesulfonate (620 mg), and the admixture was stirred at 60° C. for 8 hours. The reaction mixture was partitioned between water and chloroform, and the chloroform layer was then dried with anhydrous magnesium sulfate. After removing the solvent by reduced-pressure distillation, the resulting residue was purified by column chromatography on silica gel eluting with hexane/ethyl acetate to obtain 817 mg of the title compound (yield: 31%).
Quantity
1.081 g
Type
reactant
Reaction Step One
Quantity
1.906 g
Type
reactant
Reaction Step One
Quantity
620 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
31%

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